![molecular formula C16H15Cl2NO2S B2560363 (E)-N-[1-(3,4-Dichlorophenyl)ethyl]-2-phenylethenesulfonamide CAS No. 1089608-12-7](/img/structure/B2560363.png)
(E)-N-[1-(3,4-Dichlorophenyl)ethyl]-2-phenylethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-[1-(3,4-Dichlorophenyl)ethyl]-2-phenylethenesulfonamide, also known as Diclomec, is a sulfonamide derivative that has been synthesized and studied for its potential applications in scientific research. This compound possesses interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
- “AB00995321-01” has shown promise in cancer therapy due to its inhibitory effects on specific cellular pathways. Researchers have investigated its potential as a targeted therapy for various cancers, including breast, lung, and colorectal cancers. By disrupting tumor cell growth and promoting apoptosis, this compound may offer a novel approach to cancer treatment .
- Inflammation plays a crucial role in various diseases, such as rheumatoid arthritis and inflammatory bowel disease. Studies suggest that “AB00995321-01” exhibits anti-inflammatory effects by modulating immune responses and reducing pro-inflammatory cytokines. Researchers are exploring its use as a therapeutic agent for managing chronic inflammatory conditions .
- Neurodegenerative disorders, such as Alzheimer’s disease and Parkinson’s disease, involve neuronal damage and inflammation. Some preclinical studies indicate that “AB00995321-01” may protect neurons by suppressing oxidative stress and neuroinflammation. Further research is needed to validate its neuroprotective potential .
- Cardiovascular diseases remain a global health concern. “AB00995321-01” has been investigated for its vasodilatory effects and potential to improve blood flow. By targeting endothelial function and reducing oxidative stress, it may contribute to cardiovascular health. Clinical trials are ongoing to explore its efficacy in managing hypertension and other cardiovascular conditions .
- Some studies have reported that “AB00995321-01” exhibits antibacterial properties against certain Gram-positive bacteria. Its mechanism of action involves disrupting bacterial cell membranes. Researchers are assessing its potential as an alternative or adjunct to existing antibiotics .
- Viral infections pose significant challenges, especially with emerging viruses. Preliminary research suggests that “AB00995321-01” may inhibit viral replication by interfering with viral enzymes. Investigations are ongoing to evaluate its effectiveness against specific viruses, including influenza and herpes simplex virus .
Cancer Therapy
Anti-Inflammatory Properties
Neuroprotection
Cardiovascular Health
Antibacterial Activity
Antiviral Applications
properties
IUPAC Name |
(E)-N-[1-(3,4-dichlorophenyl)ethyl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO2S/c1-12(14-7-8-15(17)16(18)11-14)19-22(20,21)10-9-13-5-3-2-4-6-13/h2-12,19H,1H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKKCBLJEZRQXQL-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)Cl)Cl)NS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1=CC(=C(C=C1)Cl)Cl)NS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(3,4-dichlorophenyl)ethyl]-2-phenylethene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.